Cas no 400086-49-9 (2-[cyano(1H-1,2,4-triazol-1-yl)methyl]benzenecarbonitrile)

• Product Name: 2-[cyano(1H-1,2,4-triazol-1-yl)methyl]benzenecarbonitrile
• CAS No: 400086-49-9
• MF: C₁₁H₇N₅
• MW: 209.206780672073
• CID: 6786507
• PubChem ID: 3781022
• Update Time: 2025-06-11

2-[cyano(1H-1,2,4-triazol-1-yl)methyl]benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[cyano(1H-1,2,4-triazol-1-yl)methyl]benzenecarbonitrile
• 400086-49-9
• 2-[cyano(1H-1,2,4-triazol-1-yl)methyl]benzonitrile
• 7G-031
• AKOS005098403
• 2-[cyano(1,2,4-triazol-1-yl)methyl]benzonitrile

• Inchi： 1S/C11H7N5/c12-5-9-3-1-2-4-10(9)11(6-13)16-8-14-7-15-16/h1-4,7-8,11H
• InChI Key： CJRJBHQEZZCYQD-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C(C#N)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 209.07014524g/mol
• Monoisotopic Mass: 209.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-[cyano(1H-1,2,4-triazol-1-yl)methyl]benzenecarbonitrile

Research Brief on 2-[cyano(1H-1,2,4-triazol-1-yl)methyl]benzenecarbonitrile (CAS: 400086-49-9)

2-[cyano(1H-1,2,4-triazol-1-yl)methyl]benzenecarbonitrile (CAS: 400086-49-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines a benzonitrile core with a 1,2,4-triazole moiety, creating a versatile scaffold that has shown promise in various biological contexts. Recent studies have focused on its synthesis, structural characterization, and evaluation of its pharmacological properties.

The compound's molecular architecture suggests potential as a kinase inhibitor or modulator of protein-protein interactions, particularly given the known bioactivity of both triazole and benzonitrile derivatives in medicinal chemistry. Several research groups have investigated its role as a building block for more complex pharmacophores, with particular attention to its ability to participate in click chemistry reactions via the triazole nitrogen atoms.

Recent synthetic approaches to 400086-49-9 have focused on optimizing yield and purity while minimizing byproduct formation. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with 78% yield using copper-catalyzed cycloaddition between 2-(bromomethyl)benzonitrile and 1H-1,2,4-triazole, followed by cyanation. This method demonstrated excellent scalability for potential industrial applications.

Structural analysis through X-ray crystallography and NMR spectroscopy has revealed interesting conformational properties of the molecule. The triazole and benzonitrile groups adopt a nearly perpendicular orientation, creating a distinctive three-dimensional shape that may contribute to its biological activity. Computational studies suggest this conformation enhances binding to certain protein targets while maintaining good solubility properties.

In pharmacological screening, preliminary results indicate moderate inhibitory activity against several cancer-related kinases, particularly those in the PI3K/AKT/mTOR pathway. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the low micromolar range for selected kinase targets, with promising selectivity profiles. These findings suggest potential applications in oncology drug development, though further optimization of the scaffold may be required to improve potency.

The compound has also shown interesting results in antimicrobial testing. Recent work published in the European Journal of Medicinal Chemistry demonstrated activity against drug-resistant strains of Candida albicans, with MIC values comparable to some existing antifungal agents. Researchers hypothesize this activity may stem from interference with fungal cytochrome P450 enzymes, though the exact mechanism requires further investigation.

From a drug development perspective, early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate reasonable metabolic stability and acceptable toxicity profiles in vitro. The compound demonstrates moderate permeability in Caco-2 cell assays, suggesting potential for oral bioavailability. However, some cytochrome P450 inhibition was observed, which may need to be addressed in further optimization.

Several pharmaceutical companies have included derivatives of 2-[cyano(1H-1,2,4-triazol-1-yl)methyl]benzenecarbonitrile in their discovery pipelines, particularly for oncology and infectious disease applications. Patent activity in this area has increased significantly since 2022, with multiple filings covering novel derivatives and formulation strategies.

Future research directions likely include further exploration of structure-activity relationships, development of more potent analogs, and investigation of combination therapies. The compound's versatility as a synthetic intermediate also suggests potential applications in chemical biology probes and diagnostic agents. Continued studies will be needed to fully realize its therapeutic potential and address current limitations in potency and selectivity.